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Compound of Interest

Compound Name: 2-Octanone

Cat. No.: B155638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-octanone, a ketone with diverse

applications in research and industry. This document outlines its fundamental chemical

properties, detailed synthesis protocols, and a key analytical workflow, presented in a format

tailored for scientific and research professionals.

Core Chemical and Physical Properties
2-Octanone, also known as methyl hexyl ketone, is a colorless liquid with a characteristic fruity,

apple-like odor. Its fundamental identifiers and key physicochemical properties are summarized

below for easy reference.
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Property Value Reference

CAS Number 111-13-7 [1][2][3][4]

Molecular Formula C₈H₁₆O [1][2][4]

Molecular Weight 128.21 g/mol [4]

Density 0.819 g/mL at 25 °C [5]

Boiling Point 173 °C [6]

Melting Point -16 °C

Solubility in Water 0.899 g/L at 20 °C

Appearance Colorless liquid

Odor Fruity, apple-like

Synthesis of 2-Octanone: Experimental Protocols
The synthesis of 2-octanone can be achieved through various chemical reactions. Below are

detailed experimental protocols for two common methods: the Wacker-Tsuji oxidation of 1-

octene and the hydration of 1-octyne.

Wacker-Tsuji Oxidation of 1-Octene
This method utilizes a palladium-iron catalyst system for the oxidation of the terminal alkene, 1-

octene, to the corresponding methyl ketone, 2-octanone.[7][8]

Materials:

1-Octene

Palladium(II) chloride (PdCl₂)

Iron(III) citrate monohydrate (Fe(III) citrate·nH₂O)

1,2-Dimethoxyethane (DME)
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Water (H₂O)

Oxygen (O₂) gas

Syringe pump

Procedure:

To a reaction vessel, add PdCl₂ (5 mol %) and Fe(III) citrate·nH₂O (5 mol %).

Purge the vessel with O₂ gas (1 atm).

Add a 3:1 mixture of DME and H₂O to the reaction vessel and stir at room temperature.

Using a syringe pump, slowly add 1-octene to the reaction mixture over a period of 5 hours.

Continue stirring the mixture for an additional hour after the addition of 1-octene is complete.

Upon completion, the product, 2-octanone, can be isolated and purified using standard

techniques such as extraction and column chromatography. This method has been reported

to yield up to 97% of 2-octanone.[7][8]

Synthesis from 1-Octyne
This protocol describes the conversion of the terminal alkyne, 1-octyne, to 2-octanone.

Materials:

1-Octyne

Formic acid

Dichloromethane (CH₂Cl₂)

Water

Sodium carbonate solution

Magnesium sulfate (MgSO₄)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsomega.3c07577
https://pmc.ncbi.nlm.nih.gov/articles/PMC10634151/
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

In a suitable reaction vessel equipped with a reflux condenser, heat a mixture of 1-octyne

(7.5 g) and formic acid (100 mL) in an oil bath at 100 °C.

Monitor the progress of the reaction using gas chromatography (GC) until all the starting

material is consumed (approximately 6 hours).

Cool the reaction mixture to room temperature and dilute with CH₂Cl₂ (170 mL).

Wash the organic solution sequentially with water, sodium carbonate solution, and again with

water.

Dry the organic layer over MgSO₄.

Remove the solvent by evaporation under reduced pressure.

Distill the residue (boiling point 171–173 °C) to yield pure 2-octanone. This procedure can

result in an 85% yield.

Analytical Workflow: 2-Octanone as a Volatile
Biomarker
2-Octanone is a volatile organic compound (VOC) that has been identified as a potential

biomarker in exhaled breath for the diagnosis of certain diseases, such as lung cancer.[9][10]

The following workflow outlines a typical analytical procedure for the detection and

quantification of 2-octanone in biological samples using gas chromatography-mass

spectrometry (GC-MS).[11][12]

Caption: Workflow for the analysis of 2-octanone as a volatile biomarker.

Chemical Pathway: Wacker-Tsuji Oxidation
The Wacker-Tsuji oxidation is a key industrial process and a valuable synthetic tool in organic

chemistry. The following diagram illustrates the catalytic cycle for the synthesis of 2-octanone
from 1-octene.[13][14]
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Catalytic Cycle Catalyst Reoxidation
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Caption: Catalytic cycle of the Wacker-Tsuji oxidation for 2-octanone synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Octanone - Wikipedia [en.wikipedia.org]

2. 2-Octanone [webbook.nist.gov]

3. 2-Octanone [webbook.nist.gov]

4. scbt.com [scbt.com]

5. 2-オクタノン analytical standard | Sigma-Aldrich [sigmaaldrich.com]

6. chembk.com [chembk.com]

7. pubs.acs.org [pubs.acs.org]

8. Palladium/Iron-Catalyzed Wacker-Type Oxidation of Aliphatic Terminal and Internal
Alkenes Using O2 - PMC [pmc.ncbi.nlm.nih.gov]

9. Exhaled Aldehydes and Ketones as Biomarkers of Lung Cancer and Diabetes: Review of
Sensor Technologies for Early Disease Diagnosis - PMC [pmc.ncbi.nlm.nih.gov]

10. Analysis of volatile organic compounds in the exhaled breath for the diagnosis of lung
cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

12. researchgate.net [researchgate.net]

13. Wacker-Tsuji Oxidation [organic-chemistry.org]

14. scribd.com [scribd.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Octanone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155638#2-octanone-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b155638?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/2-Octanone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111137&Mask=8
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111137&Mask=10
https://www.scbt.com/p/2-octanone-111-13-7
https://www.sigmaaldrich.com/JP/ja/product/sial/02479
https://www.chembk.com/en/chem/2-octanone
https://pubs.acs.org/doi/10.1021/acsomega.3c07577
https://pmc.ncbi.nlm.nih.gov/articles/PMC10634151/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10634151/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12564711/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12564711/
https://pubmed.ncbi.nlm.nih.gov/18594325/
https://pubmed.ncbi.nlm.nih.gov/18594325/
https://pdfs.semanticscholar.org/222e/a23eff47307f989440607abcb0c014b29012.pdf
https://www.researchgate.net/publication/318662628_Determination_of_2-Octanone_in_Biological_Samples_Using_Liquid-Liquid_Microextractions_Followed_by_Gas_Chromatography-Flame_Ionization_Detectio
https://www.organic-chemistry.org/namedreactions/wacker-tsuji-oxidation.shtm
https://www.scribd.com/doc/132656276/00-Wacker-Tsuji-Oxidation
https://www.benchchem.com/product/b155638#2-octanone-cas-number-and-molecular-formula
https://www.benchchem.com/product/b155638#2-octanone-cas-number-and-molecular-formula
https://www.benchchem.com/product/b155638#2-octanone-cas-number-and-molecular-formula
https://www.benchchem.com/product/b155638#2-octanone-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155638?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

